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Abstract

Acetophenone oxime (C8HINO) is a significant organic compound with diverse applications
in synthetic chemistry, serving as a crucial intermediate in the production of various nitrogen-
containing molecules.[1] This technical guide provides a comprehensive overview of the
chemical and physical properties of acetophenone oxime, detailed experimental protocols for
its synthesis and characterization, and visual representations of its molecular structure and
reaction pathways. All quantitative data is presented in structured tables for clarity and
comparative analysis.

Introduction

Acetophenone oxime, systematically named (NE)-N-(1-phenylethylidene)hydroxylamine, is a
ketoxime derived from acetophenone.[1][2] Its structure, featuring a C=N-OH functional group,
allows for geometric isomerism and a range of chemical transformations, making it a versatile
building block in organic synthesis.[1][3] This document aims to be a thorough resource for
professionals requiring detailed information on acetophenone oxime for research and
development purposes.
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Chemical Properties

Acetophenone oxime is a solid, slightly soluble substance that appears as a white to light
yellow crystalline powder at room temperature.[3][4][5] It is known to be sensitive to air and
moisture.[6][7] The compound is incompatible with strong oxidizing agents, acids, and alkali
compounds.[4][5] Upon decomposition, it can release toxic fumes and gases, including
nitrogen oxides.[4]

2.1. Structure and Isomerism

The molecular formula for acetophenone oxime is CBHINO, with a molecular weight of
135.16 g/mol .[3] A key characteristic of acetophenone oxime is its ability to exist as two
geometric isomers: E and Z.[3] The E-isomer, where the hydroxyl group and the phenyl group
are on opposite sides of the C=N double bond, is the predominant form.[3] Nuclear Magnetic
Resonance (NMR) studies have indicated that acetophenone oxime typically forms as a
mixture of E and Z isomers in an approximate 8:1 ratio.[3][8]
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Caption: Geometric Isomers of Acetophenone Oxime.

2.2. Reactivity
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The oxime functional group in acetophenone oxime is relatively stable to hydrolysis compared

to imines.[3] This increased stability is attributed to the inductive effect of the oxygen atom.[3]

The compound can undergo various reactions, including the Beckmann rearrangement, which

Is a significant transformation for producing amides.[1]

Physical Properties

A summary of the key physical properties of acetophenone oxime is presented in the table

below.
Property Value References
Molecular Formula C8HONO [3]
Molecular Weight 135.16 g/mol [3]
Appearance White to light yellow crystalline (31[6]

powder

Melting Point 55-60 °C [41619111.0]
Boiling Point 118-120 °C at 20 mmHg [41[6]1[9][10]

~245 °C at standard pressure

[213][11]

Density

1.11 g/mL at 25 °C

[3114][61[0][10]

Water Solubility

Slightly soluble

[B105161[71[12]

Solubility in Organic Solvents

Soluble in ethyl alcohol

[B107][12]

pKa

11.43 + 0.70 (Predicted)

[5][6]

Vapor Pressure

0.0157 mmHg at 25°C

[6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of acetophenone

oxime.
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Technique Key Features References

- OH stretch around 3212
IR Spectroscopy cm~1- C=N stretch around [81[13]
1497 cm™?

- Signals for both E and Z
isomers are observed.- For the
major (E) isomer, the OH
proton appears as a singlet
1H NMR Spectroscopy _ [8][13]
around 11.24 ppm, aromatic
protons between 7.32-7.65
ppm, and the methyl protons

as a singlet around 2.15 ppm.

- Distinct signals for the
carbons of the phenyl ring, the

13C NMR Spectrosco 14][15][16
P by methyl group, and the C=N LLAlLaliel

group.

- Molecular ion peak (M+)
Mass Spectrometry [8][13][17]
observed at m/z 135.

Experimental Protocols

5.1. Synthesis of Acetophenone Oxime

The most common method for synthesizing acetophenone oxime is the reaction of
acetophenone with hydroxylamine hydrochloride in the presence of a base.[18]

5.1.1. Materials and Equipment

Acetophenone

Hydroxylamine hydrochloride

Sodium acetate trinydrate[18] or Potassium hydroxide[3][19]

Ethanol[18] or Methanol[20]
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o Water

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle or water bath

o Beakers

e Buchner funnel and filter paper

e |ce bath

5.1.2. General Procedure

In a round-bottom flask, dissolve acetophenone in ethanol.[18]

» In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and a
base (e.g., sodium acetate trihydrate).[18][21]

e Add the agueous solution to the ethanolic solution of acetophenone.[18]

» Heat the mixture to reflux for a specified period (e.g., 20 minutes to 1 hour).[18][19]

e Monitor the reaction for completion.

 After cooling, pour the reaction mixture into cold water to precipitate the product.[21]

e Collect the crude acetophenone oxime by vacuum filtration.[18]

o Wash the solid with cold water.[19]

» The crude product can be purified by recrystallization from a suitable solvent such as
petroleum ether.[19]
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Synthesis Workflow
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Caption: Experimental Workflow for Acetophenone Oxime Synthesis.
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5.2. Determination of Solubility (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a
compound.[22]

5.2.1. Materials and Equipment

e Acetophenone oxime

o Selected solvent (e.g., water, ethanol)

» Vials with screw caps

o Constant temperature shaker bath

e Analytical balance

« Filtration apparatus (e.g., syringe filters)

e Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
5.2.2. Procedure

e Add an excess amount of acetophenone oxime to a vial containing a known volume of the
solvent to ensure a saturated solution is formed.[23]

o Seal the vial and place it in a constant temperature shaker bath.[23]

o Agitate the sample for a sufficient time (e.g., 24-48 hours) to reach equilibrium.[23]

 After equilibration, allow the solution to stand for a period to let the excess solid settle.

o Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.

e Quantify the concentration of acetophenone oxime in the filtrate using a calibrated
analytical method.[23]

e The solubility is calculated from the measured concentration.[23]
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Safety and Handling

Acetophenone oxime is harmful if swallowed and can cause serious eye damage.[24] It may
also cause skin and respiratory tract irritation.[4][25] Standard personal protective equipment,
including safety goggles, gloves, and a lab coat, should be worn when handling this chemical.
Store in a cool, dry, well-ventilated area away from incompatible substances.[5][7]

Applications

Acetophenone oxime serves as a valuable intermediate in organic synthesis.[1] It is used in
the preparation of other organic compounds, including amides via the Beckmann
rearrangement.[1] Oximes, in general, act as antioxidants and radical scavengers with
applications in various industries such as textiles, plastics, and paints.[7]

Conclusion

This technical guide has provided a detailed overview of the core chemical and physical
properties of acetophenone oxime. The tabulated data, experimental protocols, and visual
diagrams offer a comprehensive resource for researchers and professionals in the fields of
chemistry and drug development. A thorough understanding of these properties is essential for
the effective and safe utilization of acetophenone oxime in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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